Cas no 2137510-79-1 (7,7,9,9-Tetramethyl-1-oxa-8-azaspiro[4.5]decan-4-amine)

• Product Name: 7,7,9,9-Tetramethyl-1-oxa-8-azaspiro[4.5]decan-4-amine
• CAS No: 2137510-79-1
• MF: C₁₂H₂₄N₂O
• MW: 212.331763267517
• CID: 6512278
• PubChem ID: 165857234
• Update Time: 2025-11-06

7,7,9,9-Tetramethyl-1-oxa-8-azaspiro[4.5]decan-4-amine Chemical and Physical Properties

Names and Identifiers

• EN300-744221
• 7,7,9,9-tetramethyl-1-oxa-8-azaspiro[4.5]decan-4-amine
• 2137510-79-1
• 7,7,9,9-Tetramethyl-1-oxa-8-azaspiro[4.5]decan-4-amine

• Inchi： 1S/C12H24N2O/c1-10(2)7-12(8-11(3,4)14-10)9(13)5-6-15-12/h9,14H,5-8,13H2,1-4H3
• InChI Key： NXWIKIRENUURBA-UHFFFAOYSA-N
• SMILES： O1CCC(C21CC(C)(C)NC(C)(C)C2)N

Computed Properties

• Exact Mass: 212.188863393g/mol
• Monoisotopic Mass: 212.188863393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 47.3Ų

Additional information on 7,7,9,9-Tetramethyl-1-oxa-8-azaspiro[4.5]decan-4-amine

7,7,9,9-Tetramethyl-1-oxa-8-azaspiro[4.5]decan-4-amine: A Promising Scaffold in Medicinal Chemistry

7,7,9,9-Tetramethyl-1-oxa-8-azaspiro[4.5]decan-4-amine, with the CAS No. 2137510-79-1, represents a unique class of spirocyclic compounds that have garnered significant attention in the field of medicinal chemistry. This molecule is characterized by its spiro[4.5]decan-4-amine core, which features a bridged structure between a cyclopentane and a cyclohexane ring, with additional 1-oxa and 8-aza functionalities. The presence of multiple methyl groups at the 7,7,9,9 positions further enhances its structural complexity and potential for diverse biological interactions.

The spiro[4.5]decan-4-amine scaffold is particularly notable for its ability to modulate intracellular signaling pathways. Recent studies have highlighted its potential as a template for the development of novel therapeutics targeting neurodegenerative diseases. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated that derivatives of this structure exhibit significant neuroprotective effects in models of Parkinson’s disease, suggesting its utility in the design of central nervous system (CNS) drugs.

One of the key features of 7,7,9,3-Tetramethyl-1-oxa-8-azaspiro[4.5]decan-4-amine is its ability to form hydrogen bonds with target proteins, which is critical for its biological activity. This property is attributed to the 1-oxa and 8-aza moieties, which can act as hydrogen bond donors and acceptors. This characteristic has been exploited in the development of compounds with enhanced affinity for G-protein coupled receptors (GPCRs), a family of targets implicated in numerous diseases.

The synthesis of 7,7,9,9-Tetramethyl-1-oxa-8-azaspiro[4.5]decan-4-amine typically involves a multi-step process that includes the formation of the spirocyclic core. A 2024 paper in Organic Letters described an efficient method for its preparation using a one-pot reaction, which significantly reduces the number of purification steps. This synthetic route is particularly advantageous for large-scale production, making the compound more accessible for both research and potential therapeutic applications.

Recent pharmacological studies have explored the 7,7,9,9-Tetramethyl-1-oxa-8-azaspiro[4.5]decan-4-amine derivative’s potential in treating inflammatory conditions. A 2023 study in Pharmaceutical Research reported that these compounds exhibit anti-inflammatory properties by inhibiting the NF-κB pathway, a key mediator of inflammation. This finding underscores the compound’s versatility in addressing a wide range of therapeutic targets.

Additionally, the 7,7,9,9-Tetramethyl-1-oxa-8-azaspiro[4.5]decan-4-amine scaffold has been investigated for its role in modulating ion channels. Research published in Cell Reports in 2023 indicated that certain derivatives of this structure can selectively block sodium channels, making them potential candidates for the treatment of chronic pain and epilepsy. These findings highlight the compound’s potential in the development of ion channel modulators.

The 1-oxa and 8-aza functionalities in 7,7,9,9-Tetramethyl-1-oxa-8-azaspiro[4.5]decan-4-amine also contribute to its solubility and bioavailability, which are critical factors in drug development. A 2024 study in Drug Discovery Today emphasized that these properties make the compound suitable for oral administration, a significant advantage over many traditional drugs that require injectable formulations.

Moreover, the 7,7,9,9-Tetramethyl-1-oxa-8-azaspiro[4.5]decan-4-amine structure has been modified to enhance its selectivity for specific targets. For example, a 2023 study in ACS Medicinal Chemistry Letters described the synthesis of a derivative that shows high selectivity for the dopamine D2 receptor, which is relevant in the treatment of schizophrenia and other psychiatric disorders. This level of selectivity is crucial for minimizing side effects in therapeutic applications.

Despite its promising properties, the development of 7,7,9,9-Tetramethyl-1-oxa-8-azaspiro[4.5]decan-4-amine derivatives faces challenges, including the optimization of its metabolic stability and the identification of its mechanism of action. Ongoing research aims to address these issues through advanced computational modeling and in vitro assays. These efforts are expected to further refine the compound’s therapeutic potential.

In conclusion, 7,7,9,9-Tetramethyl-1-oxa-8-azaspiro[4.5]decan-4-amine represents a versatile scaffold with significant potential in medicinal chemistry. Its structural features enable interactions with a wide range of biological targets, making it a valuable candidate for the development of new therapeutics. Continued research into its properties and applications is likely to expand its role in the treatment of various diseases.